Cas no 62328-99-8 (1,6-Heptadiene-1,1,7,7-tetracarbonitrile, 2,6-dimethyl-)

• Product name: 1,6-Heptadiene-1,1,7,7-tetracarbonitrile, 2,6-dimethyl-
• CAS No: 62328-99-8
• MF: C₁₃H₁₂N₄
• MW: 224.26118
• CID: 449131
• PubChem ID: 12311684

1,6-Heptadiene-1,1,7,7-tetracarbonitrile, 2,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,6-Heptadiene-1,1,7,7-tetracarbonitrile, 2,6-dimethyl-
• 2,6-dimethylhepta-1,6-diene-1,1,7,7-tetracarbonitrile
• DTXSID50487266
• 62328-99-8

• Inchi： InChI=1S/C13H12N4/c1-10(12(6-14)7-15)4-3-5-11(2)13(8-16)9-17/h3-5H2,1-2H3
• InChI Key： QXWOPULVVVDEOI-UHFFFAOYSA-N
• SMILES： CC(=C(C#N)C#N)CCCC(=C(C#N)C#N)C

Computed Properties

• Exact Mass: 224.10636
• Monoisotopic Mass: 224.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.2Ų
• XLogP3: 2.8

Experimental Properties

• PSA: 95.16